Cas no 139049-95-9 (2-methyloxolane-2-carbonyl chloride)

2-Methyloxolane-2-carbonyl chloride is a reactive acyl chloride derivative characterized by its oxolane (tetrahydrofuran) ring structure with a methyl substituent at the 2-position. This compound is primarily employed as an intermediate in organic synthesis, particularly in the preparation of esters, amides, and other carbonyl-containing derivatives through nucleophilic acyl substitution reactions. Its cyclic ether moiety enhances solubility in polar aprotic solvents, facilitating reactions under mild conditions. The presence of the methyl group may influence steric and electronic properties, offering selectivity in synthetic applications. Suitable for use in pharmaceutical and fine chemical synthesis, it requires careful handling due to its moisture sensitivity and reactivity.

2-methyloxolane-2-carbonyl chloride structure

139049-95-9 structure

Product Name:2-methyloxolane-2-carbonyl chloride

CAS No:139049-95-9

MF:C₆H₉ClO₂

MW:148.587461233139

MDL:MFCD13173505

CID:1018838

PubChem ID:22411355

Update Time:2025-11-02

2-methyloxolane-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Furancarbonyl chloride, tetrahydro-2-methyl- (9CI)
- 2-methyloxolane-2-carbonyl chloride
- SCHEMBL248948
- Tetrahydro-2-methyl-2-furancarbonyl chloride
- AKOS017518313
- MFCD13173505
- 139049-95-9
- 2-methyltetrahydrofuran-2-carbonyl chloride
- EN300-188365
- MDL： MFCD13173505
- Inchi： 1S/C6H9ClO2/c1-6(5(7)8)3-2-4-9-6/h2-4H2,1H3
- InChI Key： NLKJOESQIOHMFJ-UHFFFAOYSA-N
- SMILES： ClC(C1(C)CCCO1)=O

Computed Properties

Exact Mass: 148.02917
Monoisotopic Mass: 148.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2-methyloxolane-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB549413-250 mg	Tetrahydro-2-methyl-2-furancarbonyl chloride; .	139049-95-9		250MG	€483.80	2022-03-01
abcr	AB549413-500 mg	Tetrahydro-2-methyl-2-furancarbonyl chloride; .	139049-95-9		500MG	€788.10	2022-03-01
Enamine	EN300-188365-0.05g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	0.05g	$197.0	2023-09-18
Enamine	EN300-188365-0.1g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	0.1g	$293.0	2023-09-18
Enamine	EN300-188365-0.25g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	0.25g	$418.0	2023-09-18
Enamine	EN300-188365-0.5g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	0.5g	$656.0	2023-09-18
Enamine	EN300-188365-1.0g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	1g	$842.0	2023-06-01
Enamine	EN300-188365-2.5g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	2.5g	$1650.0	2023-09-18
Enamine	EN300-188365-5.0g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	5g	$2443.0	2023-06-01
Enamine	EN300-188365-10.0g	2-methyloxolane-2-carbonyl chloride	139049-95-9	95%	10g	$3622.0	2023-06-01